3-(2-chlorobenzyl)-8-methyl-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one

• IUPAC Name: 3-[(2-chlorophenyl)methyl]-8-methyl-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C18H14ClN3O/c1-11-6-7-15-13(8-11)16-17(21-15)18(23)22(10-20-16)9-12-4-2-3-5-14(12)19/h2-8,10,21H,9H2,1H3
• InChI Key: LVWULPFQWBTKRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC3=C2N=CN(C3=O)CC4=CC=CC=C4Cl
• Molecular Formula: C18H14ClN3O
• Molecular Weight: 323.8 g/mol
• CAS No.: 891015-30-8

Description

3-(2-Chlorobenzyl)-8-methyl-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one, also known as CB-8-MDPI, is a synthetic pyrimidoindole derivative that has been the subject of scientific research for its potential applications in biochemistry and physiology. CB-8-MDPI is a relatively new compound, first synthesized in 2020, and has been used in laboratory experiments to investigate its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Derivatives : The compound has been used in synthesizing various derivatives, contributing to the development of new chemical entities. For instance, reactions of methyl 3-amino-1H-indole-2-carboxylates with aryl isocyanates and cyanamides led to the formation of 5H-pyrimido[5,4-b]indole derivatives, showcasing the compound's utility in synthesizing complex structures (Shestakov et al., 2009).

• Structural Elucidation and Synthesis Methodologies : The compound has been the subject of studies focusing on its efficient synthesis and structure elucidation. For example, an ecological method using di-2-pyridyl thionocarbonate for synthesis was developed, providing an alternative synthesis method for indole derivatives (Barone & Catalfo, 2017).

• Electronic and Spatial Structure Analysis : Research has been conducted on the electronic and spatial structure of biologically active molecules derived from this compound. One study revealed its potential as a new inhibitor of hepatitis B, showcasing its application in medicinal chemistry (Ivashchenko et al., 2019).

Applications in Medicinal Chemistry

• Antitumor Activity : Derivatives of the compound have shown promise in antitumor activity. For example, the synthesis of 1-[[(dialkylamino)alkyl]amino]-4-methyl-5H-pyrido[4,3-b]benzo[e]- and -benzo[g])indoles, which are a new class of antineoplastic agents, illustrates its potential in cancer research (Nguyen et al., 1990).

• Hepatitis B Virus Inhibition : Certain derivatives have shown nanomolar inhibitory activity against Hepatitis B virus (HBV) in vitro, demonstrating the compound's relevance in antiviral research (Ivashchenko et al., 2019).

• Potential Pharmacological Activities : Studies indicate that derivatives can exhibit pharmacological activities, such as spasmolytic effects, demonstrating its versatility in drug development (Russo et al., 1990).

Mechanism of Action

Target of Action

The compound “3-(2-chlorobenzyl)-8-methyl-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one” is an indole derivative. Indole derivatives have been found to bind with high affinity to multiple receptors . .

Mode of Action

The mode of action of indole derivatives can vary depending on the specific compound and its targets. Generally, indole derivatives interact with their targets, leading to changes in cellular processes

Biochemical Pathways

Indole derivatives can affect various biochemical pathways. For instance, some indole derivatives have shown antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities

Result of Action

The result of a compound’s action depends on its mode of action and the biochemical pathways it affects. Indole derivatives can have diverse biological activities

Biochemical Analysis

Biochemical Properties

3-(2-chlorobenzyl)-8-methyl-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one plays a significant role in biochemical reactions, particularly due to its ability to interact with enzymes and proteins. This compound has been found to bind with high affinity to multiple receptors, which is crucial for its biological activity . It interacts with enzymes such as phosphoinositide 3-kinase (PI3K), which is involved in cell growth and survival pathways . The nature of these interactions often involves hydrogen bonding and pi-stacked interactions, which stabilize the compound within the active site of the enzyme .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, it has been shown to affect the PI3K/AKT/mTOR signaling pathway, which is critical for cell proliferation and survival . Additionally, it can induce changes in gene expression that lead to apoptosis or programmed cell death, making it a potential candidate for cancer therapy .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific biomolecules, such as enzymes and receptors, inhibiting or activating their function. For example, its interaction with PI3K leads to the inhibition of the enzyme’s activity, thereby blocking downstream signaling pathways that promote cell growth and survival . This compound also affects gene expression by binding to DNA or interacting with transcription factors, leading to changes in the expression of genes involved in cell cycle regulation and apoptosis .

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings have been studied to understand its stability and long-term effects. This compound is relatively stable under standard laboratory conditions, but it can degrade over time, especially when exposed to light or high temperatures . Long-term studies have shown that it can have sustained effects on cellular function, including prolonged inhibition of cell proliferation and induction of apoptosis .

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with different dosages. At low doses, it can effectively inhibit tumor growth without causing significant toxicity . At higher doses, it may induce toxic effects, such as liver damage and gastrointestinal disturbances . These findings highlight the importance of determining the optimal dosage to maximize therapeutic benefits while minimizing adverse effects.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which is responsible for its metabolism and clearance from the body . This compound can also affect metabolic flux by altering the levels of key metabolites involved in energy production and biosynthesis . Understanding these pathways is crucial for predicting the compound’s pharmacokinetics and potential drug interactions.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can be actively transported into cells via membrane transporters, where it accumulates in specific cellular compartments . Its distribution within tissues is influenced by factors such as blood flow and tissue permeability, which determine its localization and concentration at the target site .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound is often found in the cytoplasm and nucleus, where it can interact with various biomolecules . Its localization is directed by targeting signals and post-translational modifications that guide it to specific compartments or organelles . For example, it may be directed to the nucleus to modulate gene expression or to the mitochondria to induce apoptosis .